Cas no 1361733-92-7 (5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile)
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile
-
- Inchi: 1S/C9H4F3N3O/c10-9(11,12)16-8-7(1-2-13)3-6(4-14)5-15-8/h3,5H,1H2
- InChI Key: DMXPJEUDZSQXKK-UHFFFAOYSA-N
- SMILES: FC(OC1C(=CC(C#N)=CN=1)CC#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 337
- XLogP3: 1.7
- Topological Polar Surface Area: 69.7
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002021-250mg |
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile |
1361733-92-7 | 97% | 250mg |
$659.60 | 2022-04-03 | |
| Alichem | A026002021-500mg |
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile |
1361733-92-7 | 97% | 500mg |
$960.40 | 2022-04-03 | |
| Alichem | A026002021-1g |
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile |
1361733-92-7 | 97% | 1g |
$1,713.60 | 2022-04-03 |
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile
Research Brief on 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361733-92-7) in Chemical Biology and Pharmaceutical Applications
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361733-92-7) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its cyano and trifluoromethoxy functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and antiviral agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile as a key intermediate to develop compounds with improved selectivity profiles against off-target kinases. The electron-withdrawing properties of the trifluoromethoxy group were found to significantly influence the binding affinity and metabolic stability of the resulting inhibitors.
In the field of antiviral research, a recent patent application (WO2023056421) disclosed the use of this pyridine derivative in the synthesis of broad-spectrum RNA-dependent RNA polymerase inhibitors. The compound's ability to participate in multiple synthetic transformations while maintaining structural integrity under various reaction conditions makes it particularly valuable for medicinal chemistry applications. Computational studies have shown that the trifluoromethoxy group enhances membrane permeability, addressing a common challenge in CNS-targeted drug development.
Analytical characterization of 1361733-92-7 has been advanced through recent developments in NMR and mass spectrometry techniques. A 2024 study in Analytical Chemistry presented a novel method for tracking the metabolic fate of this compound using ultra-high performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS), providing crucial insights into its stability and potential metabolites in biological systems.
The safety profile of 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile has been investigated in recent toxicological assessments. While the compound shows favorable acute toxicity parameters, chronic exposure studies suggest the need for careful handling due to potential bioaccumulation concerns. These findings were published in a 2023 Regulatory Toxicology and Pharmacology report, emphasizing the importance of proper safety protocols in industrial and laboratory settings.
Looking forward, the compound's versatility continues to inspire innovative applications. Current research directions include its incorporation into metal-organic frameworks for drug delivery systems and as a fluorescent probe in cellular imaging. The unique electronic properties imparted by its functional groups make it particularly promising for these emerging applications, as noted in several recent preprints on bioRxiv and ChemRxiv.
1361733-92-7 (5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)